Cas no 1020989-57-4 (1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine)

• Product Name: 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine
• CAS No: 1020989-57-4
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• MDL: MFCD11149124
• CID: 4676830
• PubChem ID: 43825554
• Update Time: 2025-06-08

1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Bromo-5-(trifluoromethyl)phenyl]ethan-1-amine
• 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine

• MDL： MFCD11149124
• Inchi： 1S/C9H9BrF3N/c1-5(14)7-4-6(9(11,12)13)2-3-8(7)10/h2-5H,14H2,1H3
• InChI Key： IPLZHOOBPJFPAC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1C(C)N

Computed Properties

• Exact Mass: 266.987
• Monoisotopic Mass: 266.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine

Chemical Profile of 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine (CAS No. 1020989-57-4)

1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine, identified by its Chemical Abstracts Service number 1020989-57-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic amines, characterized by its brominated and trifluoromethyl-substituted benzene ring, which imparts unique electronic and steric properties. The presence of both bromine and trifluoromethyl groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The bromine atom at the 2-position and the trifluoromethyl group at the 5-position of the phenyl ring are key structural features that influence the reactivity and biological activity of this compound. The bromine atom, being highly electronegative, can participate in various chemical transformations such as cross-coupling reactions, which are widely used in drug synthesis. On the other hand, the trifluoromethyl group enhances lipophilicity and metabolic stability, making it a preferred moiety in many drug candidates. These characteristics make 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine a valuable building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The compound 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine has been explored as a precursor in the synthesis of molecules with potential applications in oncology, inflammation, and neurodegenerative diseases. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting that derivatives of this compound may exhibit promising pharmacological properties.

One of the most compelling areas of research involving 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine is its role in generating kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the amine group or introducing additional functional groups, researchers can tailor derivatives to interact specifically with target kinases. The bromine substituent allows for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures.

Recent studies have highlighted the utility of this compound in developing inhibitors of tyrosine kinases, which are overexpressed in many cancer types. For instance, researchers have synthesized analogs of 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine that exhibit inhibitory activity against receptors such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These findings underscore the importance of this compound as a scaffold for drug discovery efforts aimed at modulating kinase activity.

The trifluoromethyl group, a hallmark of many successful drugs, contributes to the binding affinity and selectivity of kinase inhibitors. Its ability to stabilize enzyme-inhibitor interactions by increasing lipophilicity and reducing metabolic susceptibility has been well-documented. In combination with the bromine atom, which facilitates further chemical manipulation, 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine offers a robust platform for designing next-generation therapeutics.

Beyond oncology, derivatives of this compound have shown promise in addressing inflammatory conditions. In particular, modifications targeting the amine group have led to molecules with anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The structural features present in 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine allow for fine-tuning its interaction with biological targets, making it an attractive candidate for further exploration.

The synthesis of 1-2-bromo-5-(trifluoromethyl)phenylethan-1-amine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as bromobenzene and trifluoroacetic acid derivatives, the compound can be accessed through established synthetic routes involving Friedel-Crafts alkylation followed by bromination and subsequent functional group transformations. These synthetic strategies underscore the accessibility of this compound for medicinal chemistry applications.

In conclusion,1 - 2 - bromo - 5 - (trifluoromethyl) phenylethan - 1 - amine (CAS No. 1020989 -57 -4) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its role as a precursor in synthesizing kinase inhibitors and anti-inflammatory agents underscores its importance in drug discovery efforts aimed at addressing critical human health challenges. As research continues to uncover new biological targets and mechanisms, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative treatments.